Cas no 2034278-18-5 (2,2-dimethyl-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]propan-1-one)

• Product Name: 2,2-dimethyl-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]propan-1-one
• CAS No: 2034278-18-5
• MF: C₁₄H₂₁N₃O₂
• MW: 263.335443258286
• CID: 5332593
• Update Time: 2025-06-07

2,2-dimethyl-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(3-(pyrimidin-2-yloxy)piperidin-1-yl)propan-1-one
• 2,2-dimethyl-1-(3-pyrimidin-2-yloxypiperidin-1-yl)propan-1-one
• 2,2-dimethyl-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]propan-1-one

• Inchi： 1S/C14H21N3O2/c1-14(2,3)12(18)17-9-4-6-11(10-17)19-13-15-7-5-8-16-13/h5,7-8,11H,4,6,9-10H2,1-3H3
• InChI Key： PVUVLPSCUKUZQB-UHFFFAOYSA-N
• SMILES： O(C1N=CC=CN=1)C1CCCN(C(C(C)(C)C)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 2
• Topological Polar Surface Area: 55.3

Additional information on 2,2-dimethyl-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]propan-1-one

Introduction to 2,2-Dimethyl-1-[3-(Pyrimidin-2-yloxy)piperidin-1-yl]propan-1-one (CAS No. 2034278-18-5)

2,2-Dimethyl-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]propan-1-one (CAS No. 2034278-18-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The combination of a pyrimidine moiety and a piperidine ring, along with the presence of dimethyl and keto groups, contributes to its distinct chemical properties and biological activities.

The pyrimidine ring is a fundamental component in many biologically active molecules, including nucleosides and nucleotides. It plays a crucial role in the structure and function of DNA and RNA, making it an essential target for drug design. In the context of 2,2-dimethyl-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]propan-1-one, the pyrimidine ring is linked to a piperidine moiety through an ether bond, which enhances the compound's lipophilicity and cellular permeability. This structural arrangement is particularly advantageous for drugs that need to cross biological membranes efficiently.

The piperidine ring is another key feature of this compound. Piperidine derivatives are widely used in pharmaceuticals due to their ability to modulate various biological targets, including receptors, enzymes, and ion channels. In 2,2-dimethyl-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]propan-1-one, the piperidine ring provides additional flexibility and conformational stability, which can influence the compound's binding affinity and selectivity for specific targets.

The presence of dimethyl groups in the structure of 2,2-dimethyl-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]propan-1-one further enhances its lipophilicity and metabolic stability. These groups can also influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The dimethyl substitution on the propanone moiety may also contribute to the compound's overall hydrophobicity, which can be beneficial for crossing cell membranes and reaching intracellular targets.

The keto group in 2,2-dimethyl-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]propan-1-one is another important functional group that can participate in hydrogen bonding interactions with biological targets. This group can also serve as a site for metabolic transformation, potentially leading to the formation of active or inactive metabolites. The keto group's reactivity can be modulated by the surrounding substituents, which can influence the compound's overall biological activity.

Recent studies have explored the potential therapeutic applications of 2,2-dimethyl-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]propan-1-one in various disease models. One notable area of research is its potential as an inhibitor of specific kinases involved in cancer signaling pathways. Kinases are enzymes that play critical roles in cell proliferation, survival, and migration. By inhibiting these kinases, 2,2-dimethyl-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]propan-1-one may help to disrupt cancer cell growth and survival.

In addition to its anti-cancer properties, 2,2-dimethyl-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]propan-1-one has shown promise in other therapeutic areas. For example, it has been investigated for its potential as an anti-inflammatory agent due to its ability to modulate inflammatory signaling pathways. The compound's ability to inhibit specific enzymes involved in inflammation may make it a valuable candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,2-dimethyl-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]propan-1-one in various therapeutic settings. Preliminary results have been encouraging, with the compound demonstrating favorable pharmacokinetic properties and a favorable safety profile. However, further research is needed to fully understand its mechanisms of action and potential side effects.

In conclusion, 2,2-Dimethyl-1-[3-(pyrimidin-2-yloxy)piperidin-1-yl]-propan--one (CAS No. 2034278--5) represents a promising compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an exciting candidate for further development in medicinal chemistry and pharmaceutical research.